Cas no 1083274-19-4 (6,7,8,9-Tetrahydro-3-methyl-5H-1,2,4-triazolo(4,3-d)(1,4)diazepine)

6,7,8,9-Tetrahydro-3-methyl-5H-1,2,4-triazolo(4,3-d)(1,4)diazepine structure
1083274-19-4 structure
Product Name:6,7,8,9-Tetrahydro-3-methyl-5H-1,2,4-triazolo(4,3-d)(1,4)diazepine
CAS No:1083274-19-4
MF:C7H12N4
MW:152.196980476379
CID:2624408
PubChem ID:59006429
Update Time:2025-04-21

6,7,8,9-Tetrahydro-3-methyl-5H-1,2,4-triazolo(4,3-d)(1,4)diazepine Chemical and Physical Properties

Names and Identifiers

    • 3-methyl-6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-d][1,4]diazepine
    • 1083274-19-4
    • 6,7,8,9-Tetrahydro-3-methyl-5H-1,2,4-triazolo(4,3-d)(1,4)diazepine
    • 111-367-2
    • AB71763
    • DB-194214
    • 6,7,8,9-TETRAHYDRO-3-METHYL-5H-1,2,4-TRIAZOLO[4,3-D][1,4]DIAZEPINE
    • SCHEMBL13209038
    • Inchi: 1S/C7H12N4/c1-6-9-10-7-2-3-8-4-5-11(6)7/h8H,2-5H2,1H3
    • InChI Key: ZEFRABOWIHXNKA-UHFFFAOYSA-N
    • SMILES: N12C(C)=NN=C1CCNCC2

Computed Properties

  • Exact Mass: 152.106196400Da
  • Monoisotopic Mass: 152.106196400Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 42.7Ų

Experimental Properties

  • Density: 1.35±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (3.7 g/l) (25 º C),
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